Cas no 50910-13-9 ( )

• Product Name: &nbsp
• CAS No: 50910-13-9
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 934469
• PubChem ID: 314901
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfanylphenyl) acetate
• 1-Acetoxy-4-methylmercapto-benzol
• 1-acetoxy-4-methylsulfanyl-benzene
• 4-(methylsulfanyl)phenyl acetate
• 4-acetoxyphenyl methyl sulfide
• AC1L7QK6
• CTK1H0386
• Methyl-(4-acetoxy-phenyl)-sulfid
• NSC235610
• p-(methylthio)phenyl acetate
• p-acetoxyphenyl methyl sulfide
• SureCN7998412
• TL8006806
• 4-(Methylthio)phenyl acetate
• 50910-13-9
• starbld0019040
• DTXSID70311014
• 4-(Methylmercapto)phenol, acetate
• SCHEMBL7998412
• NSC-235610
• SYALUPHWPQJTEM-UHFFFAOYSA-N
•  

• Inchi： 1S/C9H10O2S/c1-7(10)11-8-3-5-9(12-2)6-4-8/h3-6H,1-2H3
• InChI Key： SYALUPHWPQJTEM-UHFFFAOYSA-N
• SMILES： CSC1C=CC(OC(=O)C)=CC=1

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 274.2°Cat760mmHg
• Flash Point: 125.4°C
• PSA: 26.3
• LogP: 2.33380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters